1-benzyl-1H-imidazo[4,5-c]pyridine-2-thiol

• IUPAC Name: 1-benzyl-3H-imidazo[4,5-c]pyridine-2-thione
• InChI: InChI=1S/C13H11N3S/c17-13-15-11-8-14-7-6-12(11)16(13)9-10-4-2-1-3-5-10/h1-8H,9H2,(H,15,17)
• InChI Key: KEHZLSFDKMWFHH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN2C3=C(C=NC=C3)NC2=S
• Molecular Formula: C13H11N3S
• DSSTOX Substance ID: DTXSID501333687
• Molecular Weight: 241.31 g/mol
• Solubility: 5.7 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 34477-54-8

Description

1-benzyl-1H-imidazo[4,5-c]pyridine-2-thiol (BZIMPT) is a heterocyclic compound that has gained significant attention in the scientific community due to its potential applications in various fields. This molecule has been synthesized using different methods, and its mechanism of action has been extensively studied.

Scientific Research Applications

1-benzyl-1H-imidazo[4,5-c]pyridine-2-thiol has been studied for its potential applications in various fields such as medicinal chemistry, material science, and catalysis. In medicinal chemistry, 1-benzyl-1H-imidazo[4,5-c]pyridine-2-thiol has been reported to have anti-tumor activity against various cancer cell lines. It has also been studied for its potential use as an anti-inflammatory agent. In material science, 1-benzyl-1H-imidazo[4,5-c]pyridine-2-thiol has been used as a ligand for the synthesis of metal complexes. In catalysis, 1-benzyl-1H-imidazo[4,5-c]pyridine-2-thiol has been used as a catalyst for various reactions such as the synthesis of quinolines.

Mechanism of Action

The mechanism of action of 1-benzyl-1H-imidazo[4,5-c]pyridine-2-thiol is not fully understood. However, it has been reported to inhibit the activity of certain enzymes such as topoisomerase II and α-glucosidase. It has also been reported to induce apoptosis in cancer cells by activating the caspase pathway.
Biochemical and Physiological Effects:
1-benzyl-1H-imidazo[4,5-c]pyridine-2-thiol has been reported to have various biochemical and physiological effects. In vitro studies have shown that 1-benzyl-1H-imidazo[4,5-c]pyridine-2-thiol inhibits the growth of cancer cells by inducing apoptosis. It has also been reported to have anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines. In addition, 1-benzyl-1H-imidazo[4,5-c]pyridine-2-thiol has been reported to have antioxidant activity and to protect against oxidative stress.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-benzyl-1H-imidazo[4,5-c]pyridine-2-thiol in lab experiments is its potential as a lead compound for the development of new drugs. It has been reported to have anti-tumor and anti-inflammatory activity, making it a promising candidate for drug development. However, one of the limitations of using 1-benzyl-1H-imidazo[4,5-c]pyridine-2-thiol in lab experiments is its low solubility in water, which can make it difficult to work with.

Future Directions

There are several future directions for the study of 1-benzyl-1H-imidazo[4,5-c]pyridine-2-thiol. One direction is to further investigate its mechanism of action and its potential as a lead compound for drug development. Another direction is to study its potential applications in other fields such as material science and catalysis. In addition, further studies are needed to determine the optimal dosage and toxicity of 1-benzyl-1H-imidazo[4,5-c]pyridine-2-thiol in vivo.
Conclusion:
In conclusion, 1-benzyl-1H-imidazo[4,5-c]pyridine-2-thiol is a heterocyclic compound that has potential applications in various fields such as medicinal chemistry, material science, and catalysis. Its synthesis method has been reported using different methods, and its mechanism of action has been extensively studied. 1-benzyl-1H-imidazo[4,5-c]pyridine-2-thiol has been reported to have anti-tumor and anti-inflammatory activity, making it a promising candidate for drug development. However, further studies are needed to determine its optimal dosage and toxicity in vivo.

Synthesis Methods

The synthesis of 1-benzyl-1H-imidazo[4,5-c]pyridine-2-thiol has been reported using different methods. One of the most common methods involves the reaction of 2-mercapto-1-methylimidazole with benzyl chloride in the presence of a base such as potassium carbonate. The reaction yields 1-benzyl-1H-imidazo[4,5-c]pyridine-2-thiol as a yellow solid, which is then purified using column chromatography.